Cas no 2227883-11-4 ((2S)-1-(2-phenoxyphenyl)propan-2-ol)

• Product Name: (2S)-1-(2-phenoxyphenyl)propan-2-ol
• CAS No: 2227883-11-4
• MF: C₁₅H₁₆O₂
• MW: 228.286344528198
• CID: 5969962
• PubChem ID: 165678407
• Update Time: 2025-06-09

(2S)-1-(2-phenoxyphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(2-phenoxyphenyl)propan-2-ol
• EN300-1863603
• 2227883-11-4

• Inchi： 1S/C15H16O2/c1-12(16)11-13-7-5-6-10-15(13)17-14-8-3-2-4-9-14/h2-10,12,16H,11H2,1H3/t12-/m0/s1
• InChI Key： LGGOIDCNXQVUCP-LBPRGKRZSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC=CC=1C[C@H](C)O

Computed Properties

• Exact Mass: 228.115029749g/mol
• Monoisotopic Mass: 228.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 29.5Ų

Additional information on (2S)-1-(2-phenoxyphenyl)propan-2-ol

Chemical Profile of (2S)-1-(2-phenoxyphenyl)propan-2-ol (CAS No: 2227883-11-4)

(2S)-1-(2-phenoxyphenyl)propan-2-ol, identified by its Chemical Abstracts Service (CAS) number 2227883-11-4, is a chiral alcohol with a complex structural framework that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of phenylpropanoids, characterized by its aromatic ring system linked to a propanol backbone. The stereochemical configuration at the carbon atom in position 2 (indicated by the (S) prefix) plays a crucial role in determining its biological activity and interaction with biological targets.

The molecular structure of (2S)-1-(2-phenoxyphenyl)propan-2-ol consists of a phenyl ring substituted with a phenoxy group at the 2-position, which is further connected to a propan-2-ol moiety. This arrangement imparts unique electronic and steric properties to the molecule, making it a promising candidate for various pharmacological applications. The presence of both aromatic and alcohol functional groups allows for diverse interactions with biological systems, including hydrogen bonding and π-stacking interactions, which are critical for drug-receptor binding affinity.

In recent years, there has been growing interest in chiral compounds due to their distinct pharmacological profiles compared to their racemic counterparts. The enantiomeric purity of (2S)-1-(2-phenoxyphenyl)propan-2-ol is essential for ensuring optimal therapeutic efficacy and minimizing adverse effects. Advanced synthetic methodologies have been developed to achieve high enantiomeric excess in this compound, leveraging techniques such as asymmetric hydrogenation and enzymatic resolution.

Current research in medicinal chemistry has highlighted the potential of (2S)-1-(2-phenoxyphenyl)propan-2-ol as a scaffold for developing novel therapeutic agents. Its structural features suggest applications in the treatment of neurological disorders, where precise stereochemical control is paramount. Studies have demonstrated that derivatives of this compound exhibit modulatory effects on neurotransmitter systems, particularly those involving serotonin and dopamine pathways. These findings align with the broader trend in drug discovery toward targeted interventions that exploit chiral recognition mechanisms.

The pharmacokinetic properties of (2S)-1-(2-phenoxyphenyl)propan-2-ol have also been extensively investigated. The molecule’s lipophilicity and solubility profile influence its absorption, distribution, metabolism, and excretion (ADME) characteristics. Preclinical studies indicate that this compound exhibits moderate oral bioavailability and prolonged half-life, making it a suitable candidate for chronic therapeutic use. Furthermore, its metabolic stability suggests that it can be processed efficiently by the body without significant degradation into inactive metabolites.

One of the most compelling aspects of (2S)-1-(2-phenoxyphenyl)propan-2-ol is its potential as a lead compound for drug development. Researchers have explored its derivatives to enhance specific pharmacological activities while maintaining structural integrity. For instance, modifications at the aromatic rings or the alcohol moiety have been shown to modulate binding affinity and selectivity toward particular biological targets. These modifications underscore the versatility of this scaffold in addressing diverse therapeutic needs.

The synthesis of (2S)-1-(2-phenoxyphenyl)propan-2-ol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include the formation of the phenoxy group via nucleophilic aromatic substitution and subsequent reduction reactions to introduce the propanol side chain. Recent advancements in catalytic systems have enabled more efficient and sustainable synthetic routes, reducing waste generation and improving overall process economics.

From a regulatory perspective, (2S)-1-(2-phenoxyphenyl)propan-2-ol must meet stringent quality standards before being considered for clinical use. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are employed to confirm its identity and purity. Additionally, stability studies under various storage conditions ensure that the compound maintains its integrity throughout the drug development process.

The future prospects for (2S)-1-(2-phenoxyphenyl)propan-2-ol are promising, with ongoing research aimed at elucidating its mechanism of action and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate progress in this area. As our understanding of chiral chemistry continues to evolve, compounds like (2S)-1-(2-phenoxyphenyl)propan-2-ol will play an increasingly important role in shaping next-generation therapeutics.